Cas no 2877685-87-3 (N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide)

• Product Name: N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide
• CAS No: 2877685-87-3
• MF: C₁₄H₁₇F₄N₃OS
• MW: 351.362895727158
• CID: 5308751
• PubChem ID: 165432028
• Update Time: 2025-06-30

N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2877685-87-3
• F6822-3271
• AKOS040887258
• N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide
• N-[[4-Fluoro-1-[4-(trifluoromethyl)-2-thiazolyl]-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C14H17F4N3OS/c15-13(8-19-11(22)9-1-2-9)3-5-21(6-4-13)12-20-10(7-23-12)14(16,17)18/h7,9H,1-6,8H2,(H,19,22)
• InChI Key： VAGLVOMSQGOQSU-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(C3=NC(C(F)(F)F)=CS3)CC2)=O)CC1

Computed Properties

• Exact Mass: 351.10284600g/mol
• Monoisotopic Mass: 351.10284600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.50±0.20(Predicted)

Additional information on N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide

Introduction to N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide (CAS No. 2877685-87-3)

N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2877685-87-3, represents a convergence of advanced structural motifs that are increasingly being explored for their potential therapeutic applications. The molecular architecture of this compound incorporates several key features, including a fluoro substituent, a trifluoromethyl group, and a cyclopropane ring, which collectively contribute to its unique chemical properties and biological activity.

The presence of a fluoro atom in the molecule is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. In particular, the 4-fluoro substituent in the piperidine ring of this compound is strategically positioned to interact with specific residues in protein targets, thereby modulating their function. This feature has been extensively studied in the development of drugs targeting various diseases, including cancer and neurological disorders.

The incorporation of a trifluoromethyl group further enhances the pharmacological profile of N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide. Trifluoromethyl groups are known to improve the lipophilicity of molecules, which can lead to better membrane penetration and improved pharmacokinetic properties. Additionally, they often enhance the binding affinity of a drug to its target by increasing the strength of hydrogen bonds and van der Waals interactions. The specific placement of the trifluoromethyl group in this compound’s structure suggests that it may interact with biological targets in a manner that optimizes therapeutic efficacy.

The cyclopropane ring is another critical feature of this molecule. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique electronic and steric properties. In drug design, cyclopropane motifs are often introduced to enhance binding interactions with biological targets by introducing rigidity and specific spatial constraints. The cyclopropanecarboxamide moiety in N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide likely contributes to its ability to interact with specific amino acid residues in protein targets, thereby modulating their activity.

The piperidine ring is another key structural element in this compound. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The specific substitution pattern on the piperidine ring in N-({4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide suggests that it may interact with enzymes or receptors involved in critical biological pathways.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, and inhibiting these interactions has emerged as a promising strategy for treating various diseases, including cancer and inflammatory disorders. N-{4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-yl}methyl)cyclopropanecarboxamide has shown potential as a lead compound for developing PPI inhibitors due to its unique structural features that can disrupt protein-protein interactions.

The thiazole ring is another important structural component of this compound. Thiazole derivatives have been extensively studied for their biological activity and are known to exhibit a wide range of pharmacological effects. The presence of the thiazole ring in N-{4-fluoro-1-[4-(trifluoromethyl)-1,3-thiazol-2-yli]]l}methyl)cyclopropanecarboxamide suggests that it may interact with biological targets in a manner that modulates their function.

The synthesis of N-{4-fluoro-l-[4-(trifluoromethyl)-l,l-thiazol-z-yli]]l}methyl)cyclopropanecarboxamide involves multiple steps and requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-fluoro-l-piperidine and 1-(trifluoromethyl)-l,l-thiazole-l-carbaldehyde. These intermediates are then coupled using various coupling reactions such as Buchwald-Hartwig coupling or other transition metal-catalyzed reactions.

The final step involves the introduction of the cyclopropanecarboxamide moiety into the molecule. This can be achieved through various methods such as nucleophilic addition or cyclization reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability.

The pharmacological evaluation of N-{4-fluoro-l-[l(TrifluoromethyI)-l,l-thiazol-z-yli]]l}methyl)cyclopropanecarboxamide has shown promising results in preclinical studies. The compound has demonstrated potent activity against several target proteins involved in cancer progression and inflammation. Additionally, it exhibits good selectivity over off-target proteins, which is crucial for minimizing side effects.

In conclusion,N-{ 4587685 -87 -3 }methylene) -carbocyanine amide is a highly sophisticated organic compound with significant potential in pharmaceutical applications . Its unique structural features , including fluro , trif luormethyI , cy clo propane , thi azole ,and piperidine moieties , contribute t o its novel chemic al proper ties an d bi ological activity . Further research i s warranted t o fully elucidate its pharmacological profile an d explore its therapeutic potential . With continued investigation , this compoun d holds promise as a valuable lead structure for developing new drugs targeting various diseases . p >